Cas no 1497338-25-6 (Tert-butyl N-[1-(3-bromo-4-methoxyphenyl)ethyl]carbamate)

• Product Name: Tert-butyl N-[1-(3-bromo-4-methoxyphenyl)ethyl]carbamate
• CAS No: 1497338-25-6
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• CID: 6506881
• PubChem ID: 53432544
• Update Time: 2025-07-21

Tert-butyl N-[1-(3-bromo-4-methoxyphenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1497338-25-6
• TERT-BUTYL N-[1-(3-BROMO-4-METHOXYPHENYL)ETHYL]CARBAMATE
• AKOS013100752
• EN300-5666982
• Tert-butyl N-[1-(3-bromo-4-methoxyphenyl)ethyl]carbamate

• Inchi： 1S/C14H20BrNO3/c1-9(16-13(17)19-14(2,3)4)10-6-7-12(18-5)11(15)8-10/h6-9H,1-5H3,(H,16,17)
• InChI Key： GLBNVQHUKWRLJA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 329.06266g/mol
• Monoisotopic Mass: 329.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Tert-butyl N-[1-(3-bromo-4-methoxyphenyl)ethyl]carbamate

Recent Advances in the Synthesis and Applications of Tert-butyl N-[1-(3-bromo-4-methoxyphenyl)ethyl]carbamate (CAS: 1497338-25-6)

The compound Tert-butyl N-[1-(3-bromo-4-methoxyphenyl)ethyl]carbamate (CAS: 1497338-25-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique bromo-methoxyphenyl moiety, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of Tert-butyl N-[1-(3-bromo-4-methoxyphenyl)ethyl]carbamate via a multi-step protocol involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's role as a versatile building block for constructing complex heterocyclic frameworks, which are prevalent in many FDA-approved drugs. The researchers also explored its application in the synthesis of novel PI3K inhibitors, showcasing its utility in oncology research.

Another notable advancement was reported in ACS Chemical Biology, where the compound was employed as a key intermediate in the development of selective bromodomain inhibitors. The study revealed that the bromo-methoxyphenyl group significantly enhances binding affinity to specific protein domains, making it a valuable scaffold for epigenetic drug discovery. Further computational modeling and X-ray crystallography studies provided insights into the structural determinants of its bioactivity, paving the way for rational drug design.

Beyond its pharmacological applications, Tert-butyl N-[1-(3-bromo-4-methoxyphenyl)ethyl]carbamate has also been investigated for its potential in agrochemical research. A recent patent application disclosed its use in the synthesis of novel herbicides with improved environmental safety profiles. The compound's stability under various conditions and its compatibility with green chemistry principles were highlighted as key advantages.

In conclusion, Tert-butyl N-[1-(3-bromo-4-methoxyphenyl)ethyl]carbamate (CAS: 1497338-25-6) continues to be a molecule of great interest due to its multifaceted applications in drug discovery and agrochemical development. Ongoing research aims to further explore its mechanistic underpinnings and expand its utility in designing next-generation therapeutics. Future studies are expected to focus on optimizing its synthetic routes and evaluating its efficacy in preclinical models.